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Compound of Interest

Compound Name: 17-Hydroxyisolathyrol

Cat. No.: B12432442

CAS Number: 93551-00-9

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

17-Hydroxyisolathyrol is a macrocyclic lathyrol diterpenoid isolated from the seeds of
Euphorbia lathyris. As a member of the lathyrane family of diterpenoids, this compound is of
significant interest to the drug discovery and development community due to the established
biological activities of structurally related molecules. Lathyrane diterpenoids from Euphorbia
lathyris have demonstrated potent cytotoxic and anti-inflammatory properties. While
comprehensive biological studies specifically on 17-Hydroxyisolathyrol are limited in publicly
accessible literature, the existing data on analogous compounds provide a strong foundation
for predicting its therapeutic potential. This document serves as a technical guide, summarizing
the known physicochemical properties of 17-Hydroxyisolathyrol and presenting a detailed
overview of the biological activities and mechanisms of action of closely related lathyrane
diterpenoids. The provided experimental protocols, derived from studies on these analogues,
offer a practical framework for future research and development efforts.

Introduction

17-Hydroxyisolathyrol (CAS 93551-00-9) is a natural product belonging to the lathyrane class
of diterpenoids.[1] These compounds are characterized by a complex tricyclic carbon skeleton.
The primary natural source of 17-Hydroxyisolathyrol and its analogues is the plant Euphorbia
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lathyris, a species with a history of use in traditional medicine.[2] The lathyrane skeleton is a
"privileged structure” in medicinal chemistry, meaning it is capable of binding to multiple
biological targets, which has led to extensive research into the pharmacological potential of
these compounds.[3] This whitepaper will detail the known characteristics of 17-
Hydroxyisolathyrol and extrapolate its potential biological activities based on robust data from
closely related compounds isolated from the same source.

Physicochemical Properties

The fundamental physicochemical properties of 17-Hydroxyisolathyrol are summarized in the
table below. This information is critical for its handling, formulation, and in the design of
experimental assays.

Property Value Reference
CAS Number 93551-00-9 [1]
Molecular Formula C20H300s5 [1]
Molecular Weight 350.45 g/mol [1]
Appearance Powder

Natural Source Seeds of Euphorbia lathyris [1]

Store at 4°C, sealed, away
from moisture and light. For
N long-term storage in solvent,
Storage Conditions [1]
-80°C (up to 6 months) or
-20°C (up to 1 month) is

recommended.

Note: Further characterization, such as melting point, boiling point, and detailed solubility in a
wider range of solvents, would require experimental determination.

Biological Activity and Therapeutic Potential (Based
on Lathyrane Analogues)
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While specific bioactivity data for 17-Hydroxyisolathyrol is not readily available, numerous
studies on other lathyrane diterpenoids isolated from Euphorbia lathyris have revealed
significant cytotoxic and anti-inflammatory effects. This section summarizes the quantitative
data from these related compounds, which strongly suggest the likely therapeutic potential of
17-Hydroxyisolathyrol.

Cytotoxic Activity

Lathyrane diterpenoids from Euphorbia lathyris have demonstrated potent cytotoxicity against a
range of human cancer cell lines. The half-maximal inhibitory concentrations (ICso) for several
of these compounds are presented in the table below.
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Compound Cell Line ICs0 (M) Reference
_ U937 (Human
Euphorbia factor Lzb o 0.87 [4]
histiocytic lymphoma)
] 786-0 (Human renal
Euphorbia factor L2s ) 9.43 [2][5]
cell carcinoma)
HepG2 (Human liver
13.22 [2][5]
cancer)
. HTS (Human
Euphlathin A _ 6.33 [6]
hypertrophic scar)
BT-549 (Human
Analogue 3 4.7-10.1 [7]
breast cancer)
BT-549 (Human
Analogue 10 4.7-10.1 [7]
breast cancer)
BT-549 (Human
Analogue 14 4.7-10.1 [7]
breast cancer)
BT-549 (Human
Analogue 22 4.7-10.1 [7]
breast cancer)
MDA-MB-231 (Human
Analogue 1 5.7-21.3 [7]
breast cancer)
MDA-MB-231 (Human
Analogue 2 5.7-21.3 [7]
breast cancer)
MDA-MB-231 (Human
Analogue 14 5.7-21.3 [7]
breast cancer)
MDA-MB-231 (Human
Analogue 22 5.7-21.3 [7]

breast cancer)

Anti-inflammatory Activity

Several lathyrane diterpenoids have been shown to inhibit the production of nitric oxide (NO) in

lipopolysaccharide (LPS)-induced BV-2 microglial cells, indicating potential anti-inflammatory
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effects.[8]

Inhibition of NO
Compound Production at Effective Reference
Concentrations

Analogues 1, 3, 4, 6, 7, 9-11,
13-15, 20, 21

> 40% 8]

Potential Mechanisms of Action (Based on
Lathyrane Analogues)

The cytotoxic effects of lathyrane diterpenoids are believed to be mediated through the
induction of apoptosis. Studies on related compounds suggest that 17-Hydroxyisolathyrol
may act through similar signaling pathways.

Induction of Apoptosis via the Mitochondrial Pathway

One potential mechanism of action is the induction of apoptosis through the intrinsic, or
mitochondrial, pathway. This pathway is characterized by the disruption of the mitochondrial
membrane potential, release of cytochrome ¢, and subsequent activation of caspase-9 and
caspase-3.

activates activates

Caspase-9
(Initiator)

Caspase-3
(Executioner)

Apoptosome Formation Apoptosis

17-Hydroxyisolathyrol Mitochondrion

Click to download full resolution via product page
Caption: Proposed mitochondrial pathway of apoptosis induction by 17-Hydroxyisolathyrol.

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the study of 17-
Hydroxyisolathyrol, adapted from literature on related compounds.
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Isolation and Purification of Lathyrane Diterpenoids

This protocol provides a general workflow for the isolation of lathyrane diterpenoids from
Euphorbia lathyris seeds.

Dried Seeds of
Euphorbia lathyris

:

Extraction with 95% Ethanol

:

Partitioning with
Petroleum Ether, Dichloromethane,
and Ethyl Acetate

:

Acetonitrile Fractionation

:

Silica Gel Column Chromatography

:

Semi-preparative HPLC

Isolated 17-Hydroxyisolathyrol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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